Cas no 1020718-78-8 (4-Acetaminophen-d3 Sulfate)

• Product Name: 4-Acetaminophen-d3 Sulfate
• CAS No: 1020718-78-8
• MF: C₈H₉NO₅S
• MW: 234.244246244431
• CID: 824058
• Update Time: 2025-06-12

4-Acetaminophen-d3 Sulfate Chemical and Physical Properties

Names and Identifiers

• 4-Acetaminophen-d3 Sulfate
• [2H3]-Acetaminophen sulfate
• 4-Hydroxyacetanilide-d3 Sulfate
• Acetaminophen-d3 Sulfate
• N-[4-(Sulfooxy)phenyl]acetamide-d3
• N-Acetyl-p-aminophenyl-d3 Sulfate
• Paracetamol-d3 O-Sulfate
• Paracetamol-d3 Sulfate
• PCM-S-d3
• N-[4-(Sulfooxy)phenyl]acetamide-2,2,2-d3

• Inchi： 1S/C8H9NO5S/c1-6(10)9-7-2-4-8(5-3-7)14-15(11,12)13/h2-5H,1H3,(H,9,10)(H,11,12,13)/i1D3
• InChI Key： IGTYILLPRJOVFY-FIBGUPNXSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC(=CC=1)NC(C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 234.03900

Experimental Properties

• Melting Point: 170°C dec.
• PSA: 104.57000
• LogP: 2.55690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Phenylsulfates
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Arylsulfates Phenylsulfates

Additional information on 4-Acetaminophen-d3 Sulfate

Introduction to 4-Acetaminophen-d3 Sulfate (CAS No. 1020718-78-8)

4-Acetaminophen-d3 Sulfate, with the chemical formula C₈H₁₁NO₃S·xH₂O and CAS number 1020718-78-8, is a deuterated derivative of acetaminophen (paracetamol) that has been sulfated. This compound is widely utilized in the field of pharmaceutical research and drug development due to its specific isotopic labeling, which aids in tracing metabolic pathways and enhancing the sensitivity of analytical techniques. The introduction of deuterium atoms at specific positions in the molecule (in this case, the hydroxyl group) significantly improves the detection and quantification of acetaminophen metabolites in biological systems.

The sulfate salt form of 4-Acetaminophen-d3 Sulfate enhances its solubility in aqueous solutions, making it an ideal candidate for use in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) assays. These techniques are crucial for understanding the pharmacokinetics and pharmacodynamics of acetaminophen and its derivatives. The compound’s stability under various experimental conditions further adds to its appeal as a research tool.

In recent years, advancements in metabolomics have highlighted the importance of isotopically labeled compounds like 4-Acetaminophen-d3 Sulfate. These labeled compounds serve as internal standards, allowing researchers to accurately measure the concentration of endogenous metabolites without interference from background noise. For instance, studies have demonstrated that using 4-Acetaminophen-d3 Sulfate can lead to a reduction in false positives and improve the reliability of metabolic fingerprinting experiments.

The pharmaceutical industry has also leveraged 4-Acetaminophen-d3 Sulfate in the development of new drug formulations and combination therapies. By incorporating deuterated analogs, researchers can investigate potential drug-drug interactions and optimize dosing regimens. A notable example is its use in studying the metabolic pathways of acetaminophen when combined with other therapeutic agents. This approach has provided valuable insights into how different drugs may influence each other’s metabolism, ultimately leading to safer and more effective treatment strategies.

Moreover, 4-Acetaminophen-d3 Sulfate has found applications in toxicological research. Its use as a marker allows scientists to assess the toxicity of acetaminophen derivatives under various conditions. For example, studies have shown that the sulfate salt form exhibits improved bioavailability compared to its non-sulfated counterparts, which could be beneficial in therapeutic settings where rapid absorption is desired.

The synthesis of 4-Acetaminophen-d3 Sulfate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of deuterium atoms typically occurs via deuterium exchange or direct deuteration methods, which must be carefully optimized to avoid side reactions. Recent innovations in catalytic systems have improved the efficiency of these processes, making it more feasible to produce large quantities of labeled compounds for research purposes.

One of the most significant applications of 4-Acetaminophen-d3 Sulfate is in clinical trials where it serves as a reference standard for quantifying acetaminophen metabolites in patient samples. This is particularly relevant for drugs that are metabolized similarly to acetaminophen, allowing researchers to monitor drug efficacy and safety more effectively. The compound’s stability under storage conditions ensures that it remains accurate throughout long-term studies, providing consistent data for regulatory submissions.

Recent research has also explored the potential uses of 4-Acetaminophen-d3 Sulfate in environmental monitoring. Its incorporation into environmental matrices allows scientists to track the presence and degradation of acetaminophen derivatives in ecosystems. This information is crucial for assessing environmental impact and developing strategies to mitigate potential risks associated with pharmaceutical residues.

The versatility of 4-Acetaminophen-d3 Sulfate extends beyond academic research; it has practical implications for industrial applications as well. For instance, manufacturers of diagnostic kits often incorporate this compound as a quality control measure to ensure the accuracy of their assays. Its ability to undergo multiple analytical techniques makes it a valuable tool for validating new methods and ensuring compliance with regulatory standards.

In conclusion, 4-Acetaminophen-d3 Sulfate (CAS No. 1020718-78-8) is a multifaceted compound with significant contributions to pharmaceutical research, drug development, toxicology, and environmental science. Its unique isotopic labeling and sulfate salt form enhance its utility across various applications, making it an indispensable tool for scientists worldwide. As research continues to evolve, the demand for high-quality labeled compounds like 4-Acetaminophen-d3 Sulfate is expected to grow, further solidifying its role as a cornerstone in modern scientific exploration.